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Compound of Interest

Compound Name: 4-Methylumbelliferyl oleate

Cat. No.: B016302

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4-Methylumbelliferyl oleate (4-MUO) is a widely utilized fluorogenic substrate for
the detection of lipase activity. Upon enzymatic cleavage by lipase, the fluorescent product 4-
methylumbelliferone (4-MU) is released, which can be quantified to determine enzyme activity.
Accurate and reproducible experimental results are critically dependent on the correct
preparation and storage of the 4-MUO stock solution. This document provides a detailed
protocol for the preparation, handling, and storage of 4-MUO stock solutions.

l. Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation of a 4-
Methylumbelliferyl oleate stock solution, compiled from various supplier datasheets.
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Parameter Value Source(s)

Molecular Weight 440.61 g/mol [1112][3]
White to off-white solid or

Appearance S [1][2]
solid-liquid mixture

Melting Point 37-40 °C [2][3]

Solubility in DMSO

Up to 100 mg/mL (226.96
mM). Ultrasonic assistance

may be needed.

[1]

Solubility in Chloroform

Soluble, up to 20 mg/mL.

[4]

Solubility in DMF

Up to 10 mg/mL.

[4]

Solubility in Pyridine

Up to 50 mg/mL.

[3]

Solubility in Ethyl Acetate

Up to 100 mg/mL.

[3]

Solubility in 2-Methoxyethanol

Soluble.

[2]

Recommended Storage (Solid)

-20°C, protect from light. Can
be stable for at least 2 years at
+4°C.

[1](2]

Stock Solution Storage

-80°C for up to 6 months;
-20°C for up to 1 month.
Protect from light.

[1]

Fluorescence

Excitation: ~320-385 nm (pH
dependent), Emission: ~445-
454 nm.

[1](21[4]

Il. Experimental Protocol: Preparation of a 10 mM 4-
MUO Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 4-MUOQ in Dimethyl
Sulfoxide (DMSO). DMSO is a common solvent for 4-MUO due to its high solubilizing capacity
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and compatibility with many biological assays.[1] It is important to use high-quality, anhydrous
DMSO as the presence of water can affect the solubility of 4-MUO.[1]

Materials:

4-Methylumbelliferyl oleate (powder)

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Vortex mixer

» Ultrasonic water bath

o Calibrated pipettes

e Analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Safety Precautions: Before starting, consult the Safety Data Sheet (SDS) for 4-
Methylumbelliferyl oleate and DMSO.[5] Handle all chemicals in a well-ventilated area or a
chemical fume hood. Wear appropriate PPE.

o Calculating the Required Mass: To prepare a 10 mM stock solution, calculate the mass of 4-
MUO needed. The molecular weight of 4-MUO is 440.61 g/mol .[1][3]

o Mass (mg) = Desired Volume (mL) x 10 mM x 0.44061 mg/mL
o For example, to prepare 1 mL of a 10 mM stock solution:

» Mass =1mLx 10 mmol/L x (1 L /1000 mL) x 440.61 g/mol x (1000 mg /1 g) = 4.4061
mg

e Weighing the Compound:
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o Tare a clean, dry microcentrifuge tube or amber vial on an analytical balance.

o Carefully weigh the calculated amount of 4-MUO powder into the tube.

 Dissolving the Compound:
o Add the desired volume of anhydrous DMSO to the tube containing the 4-MUO powder.
o Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath
for 10-15 minutes.[1] Visually inspect the solution to ensure there are no visible particles.
The solution should be clear.

» Aliquoting and Storage:

o Once the 4-MUO is completely dissolved, it is recommended to aliquot the stock solution
into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots protected from light. For long-term storage (up to 6 months), store at
-80°C.[1] For short-term storage (up to 1 month), store at -20°C.[1]

Note on Alternative Solvents: While DMSO is commonly used, other solvents such as
chloroform, DMF, pyridine, and ethyl acetate can also be used depending on the specific
requirements of the downstream application.[3][4] Solubility may vary, and it is crucial to ensure
the chosen solvent is compatible with the experimental system. For instance, high
concentrations of DMSO can be toxic to cells in culture.

lll. Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the 4-Methylumbelliferyl
oleate stock solution.
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Caption: Workflow for 4-MUO Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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